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Dichlorisone Dichlorisone
Brand Name: Vulcanchem
CAS No.: 7008-26-6
VCID: VC0128579
InChI: InChI=1S/C21H26Cl2O4/c1-18-7-5-13(25)9-12(18)3-4-15-14-6-8-20(27,17(26)11-24)19(14,2)10-16(22)21(15,18)23/h5,7,9,14-16,24,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1
SMILES: CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl
Molecular Formula: C21H26Cl2O4
Molecular Weight: 413.3 g/mol

Dichlorisone

CAS No.: 7008-26-6

Reference Standards

VCID: VC0128579

Molecular Formula: C21H26Cl2O4

Molecular Weight: 413.3 g/mol

Dichlorisone - 7008-26-6

CAS No. 7008-26-6
Product Name Dichlorisone
Molecular Formula C21H26Cl2O4
Molecular Weight 413.3 g/mol
IUPAC Name (8S,9R,10S,11S,13S,14S,17R)-9,11-dichloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H26Cl2O4/c1-18-7-5-13(25)9-12(18)3-4-15-14-6-8-20(27,17(26)11-24)19(14,2)10-16(22)21(15,18)23/h5,7,9,14-16,24,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1
Standard InChIKey CZJXBZPJABCCRQ-BULBTXNYSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)CCC4=CC(=O)C=C[C@@]43C)Cl)Cl
SMILES CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl
Canonical SMILES CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl
Synonyms (11β)-9,11-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione; 9,11β-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione; 9α,11β-Dichloro-17α,21-dihydroxypregna-1,4-diene-3,20-dione;
PubChem Compound 20054892
Last Modified Nov 11 2021
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